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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical formula, structure, and

synthesis of rhodium triiodide (RhI₃), a compound of increasing interest in catalysis and

materials science.

Chemical Formula and General Properties
Rhodium triiodide is an inorganic compound with the chemical formula RhI₃.[1] It is a black,

crystalline solid.[1][2] Unlike other rhodium(III) halides, it is known only in its anhydrous form

and does not form hydrates.[1]

Crystal Structure
Rhodium triiodide crystallizes in a monoclinic system and adopts the aluminum chloride

(AlCl₃) crystal structure motif.[2] This structure consists of a cubic close-packed array of iodide

ions, with rhodium ions occupying one-third of the octahedral interstices, forming a layered

structure.[1]

Crystallographic Data
The crystallographic data for rhodium triiodide has been determined by X-ray diffraction. The

unit cell parameters from the Inorganic Crystal Structure Database (ICSD) entry 541773 are

summarized in the table below.[3]
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Crystallographic Parameter Value

Crystal System Monoclinic

Space Group C2/m

a 6.83 Å

b 11.72 Å

c 6.77 Å

α 90°

β 109.30°

γ 90°

Unit Cell Volume 511.47 Å³

Molecular Structure Visualization
The following diagram, generated using the DOT language, illustrates a simplified

representation of the connectivity within a fragment of the rhodium triiodide crystal lattice,

showing the octahedral coordination of a central rhodium atom by six iodine atoms.
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Caption: Octahedral coordination of Rhodium by Iodine in RhI₃.

Experimental Protocols
Synthesis of Rhodium Triiodide
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A common laboratory-scale synthesis of rhodium triiodide involves the reaction of an aqueous

solution of a rhodium(III) halide with an excess of potassium iodide.[1]

Reaction:

RhCl₃ + 3KI → RhI₃↓ + 3KCl

Detailed Protocol:

Dissolution: Dissolve rhodium(III) chloride hydrate (RhCl₃·xH₂O) in deionized water to create

an aqueous solution.

Addition of Precipitant: To the rhodium chloride solution, add an aqueous solution of

potassium iodide (KI). An excess of potassium iodide is typically used to ensure complete

precipitation of the rhodium triiodide.

Reaction and Precipitation: Stir the mixture at a constant temperature for a period of

approximately 3 hours. A black precipitate of rhodium triiodide will form.

Isolation: Collect the black precipitate by filtration.

Washing: Wash the collected solid with deionized water to remove soluble impurities, such

as potassium chloride.

Drying: Dry the purified rhodium triiodide solid in a vacuum oven to remove any residual

water.

A patent describes a method for producing high-purity rhodium iodide by reacting a rhodium

chloride water solution with hydroiodic acid under microwave radiation.[4][5] Following the

reaction, oxidizing gases are introduced to convert excess iodide ions into iodine, which is then

washed away with an organic solvent.[4][5]

Applications in Research and Development
Rhodium triiodide serves as a precursor for the synthesis of various rhodium-based catalysts.

These catalysts are employed in a range of organic transformations, including carbonylation

and carboamination reactions. For instance, RhI₃ has been demonstrated to be an effective

catalyst for the intramolecular carboamination of alkynes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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